prop-2-yn-1-yl 2-(1H-benzotriazol-1-ylcarbonyl)-3,4,5,6-tetrachlorobenzoate

• Molecular Formula: C17H7Cl4N3O3
• Molecular Weight: 443.1 g/mol
• IUPAC Name: prop-2-ynyl 2-(benzotriazole-1-carbonyl)-3,4,5,6-tetrachlorobenzoate
• InChI: InChI=1S/C17H7Cl4N3O3/c1-2-7-27-17(26)11-10(12(18)14(20)15(21)13(11)19)16(25)24-9-6-4-3-5-8(9)22-23-24/h1,3-6H,7H2
• InChI Key: LVPJLTLNKDSCCC-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)N2C3=CC=CC=C3N=N2

Description

PROP-2-YN-1-YL 2-(1H-1,2,3-BENZOTRIAZOLE-1-CARBONYL)-3,4,5,6-TETRACHLOROBENZOATE is a complex organic compound that has garnered interest in various scientific fields. This compound is known for its unique structural properties, which make it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of PROP-2-YN-1-YL 2-(1H-1,2,3-BENZOTRIAZOLE-1-CARBONYL)-3,4,5,6-TETRACHLOROBENZOATE typically involves a multi-step process. The initial step often includes the preparation of the benzotriazole derivative, followed by the introduction of the prop-2-yn-1-yl group. The reaction conditions usually require controlled temperatures and the presence of specific catalysts to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize yield and purity. The use of advanced techniques such as continuous flow reactors and automated synthesis systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

PROP-2-YN-1-YL 2-(1H-1,2,3-BENZOTRIAZOLE-1-CARBONYL)-3,4,5,6-TETRACHLOROBENZOATE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, leading to the formation of reduced derivatives.

Substitution: This reaction involves the replacement of one functional group with another, which can significantly alter the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions often require specific temperatures, pressures, and solvents to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

PROP-2-YN-1-YL 2-(1H-1,2,3-BENZOTRIAZOLE-1-CARBONYL)-3,4,5,6-TETRACHLOROBENZOATE has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of PROP-2-YN-1-YL 2-(1H-1,2,3-BENZOTRIAZOLE-1-CARBONYL)-3,4,5,6-TETRACHLOROBENZOATE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• PROP-2-YN-1-YL BENZOATE
• PROP-2-YN-1-YL 2-(1H-1,2,3-BENZOTRIAZOLE-1-CARBONYL)BENZOATE

Uniqueness

PROP-2-YN-1-YL 2-(1H-1,2,3-BENZOTRIAZOLE-1-CARBONYL)-3,4,5,6-TETRACHLOROBENZOATE stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties